Cas no 490-79-9 (2,5-Dihydroxybenzoic acid)

2,5-Dihydroxybenzoic acid Properties

Names and Identifiers

• 2,5-Dihydroxybenzoic acid
• Gentisic acid
• Hydroquinonecarboxylic acid
• 2,5-Dhba
• 2,5-dihydroxy-benzoicaci
• 2,5-Dioxybenzoic acid
• 5-Hydroxysalicylic acid
• 5-hydroxy-salicylicaci
• acido2,5-diidrossibenzoico
• Benzoic acid, 2,5-dihydroxy-
• 2,5-Dihydroxybenzoic Acid (DHB)
• 2.5-Dihydroxybenzoicacid
• GENTISIC ACID(RG)
• 2,5-DHBA,DHB,Gentisic acid
• 2,5-dihydroxybenzoate
• 2,5-dihydroxy-benzoic acid
• 2,5-dihydroxyphenylcarboxylic acid
• Benzoic acid,2,5-dihydroxy
• Gensigen
• Gensigon
• Gentisate
• Hydroquinonecarboxylic acid
• MS]
• DHB
• DHBA
• 2,5-Dihydroxy benzoic acid
• Gentisinic acid
• Carboxyhydroquinone
• Salicylic acid, 5-hydroxy-
• Kyselina gentisinova
• Gentisinate
• Kyselina gentisinova [Czech]
• Acido gentisico [INN-Spanish]
• Kyselina 2,5-dihydroxybenzoova
• Acidum gentisicum [INN-Latin]
• Acide gentisique [INN-French]
• Acido 2,5
• 2,5-dihydroxybenzoate anion
• SMR000393742
• 5-hydroxysalicylate
• MLS002207134
• MLSMR
• hydroquinonecarboxylate
• 2,5-Dihydroxybenzoic Acid,99%
• Mesalazine Imp. G (EP): 2,5-Dihydroxybenzoic Acid
• +Expand

• MDL： MFCD00002460
• InChIKey： WXTMDXOMEHJXQO-UHFFFAOYSA-N
• Inchi： 1S/C7H6O4/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3,8-9H,(H,10,11)
• SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1C(=O)O[H])O[H]
• BRN： 2209119

Computed Properties

• Exact Mass: 154.026609g/mol
• Surface Charge: 0
• XLogP3: 1.6
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.026609g/mol
• Monoisotopic Mass: 154.026609g/mol
• Topological Polar Surface Area: 77.8Ų
• Heavy Atom Count: 11
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 9
• Surface Charge: 0
• Molecular Weight: 154.12

Experimental Properties

• LogP: 0.79600
• PSA: 77.76000
• Merck: 4398
• Refractive Index: 1.6400 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 406.9℃ at 760 mmHg
• Melting Point: 204-208 °C (lit.)
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 214℃
• Solubility: It is soluble in alcohol and ether.
• Color/Form: Powder
• Solubility: It is soluble in water, ethanol and ether, but poorly soluble in chloroform, benzene and carbon disulfide.
• Sensitiveness: Sensitive to light
• pka: 2.97(at 25℃)
• Density: 1.3725 (rough estimate)

2,5-Dihydroxybenzoic acid Security Information

• Symbol: GHS07
• RTECS：LY3850000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes

2,5-Dihydroxybenzoic acid Customs Data

• HS CODE：29182990
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Xanthones